Cas no 2095409-04-2 ({6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride)

• Product Name: {6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride
• CAS No: 2095409-04-2
• MF: C₉H₂₀Cl₂N₂O
• MW: 243.173900604248
• CID: 4637578
• Update Time: 2025-05-24

{6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {6-oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride
• 6-oxaspiro[4.5]decan-9-ylhydrazine;dihydrochloride
• {6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride

• Inchi： 1S/C9H18N2O.2ClH/c10-11-8-3-6-12-9(7-8)4-1-2-5-9;;/h8,11H,1-7,10H2;2*1H
• InChI Key： HYEHOEAPSANYIZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC21CCCC2)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 155
• Topological Polar Surface Area: 47.3

Additional information on {6-Oxaspiro[4.5]decan-9-yl}hydrazine dihydrochloride

6-Oxaspiro[4.5]decan-9-yl hydrazine dihydrochloride: A Comprehensive Overview

6-Oxaspiro[4.5]decan-9-yl hydrazine dihydrochloride, identified by the CAS registry number 2095409-04-2, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically oxygen or nitrogen. The spiro structure in this compound is formed by a six-membered oxygen-containing ring (6-Oxaspiro) fused to a five-membered ring, creating a unique bicyclic framework.

The structural uniqueness of 6-Oxaspiro[4.5]decan-9-yl hydrazine dihydrochloride has drawn attention from researchers due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The hydrazine moiety attached to the spiro system adds functional diversity, enabling this compound to participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the importance of spiro compounds like 6-Oxaspiro[4.5]decan-9-yl hydrazine dihydrochloride in drug design. The spiro structure provides a rigid framework that can enhance the bioavailability and stability of drugs. Moreover, the presence of the hydrazine group allows for the formation of hydrogen bonds, which are crucial for drug-target interactions.

In terms of synthesis, 6-Oxaspiro[4.5]decan-9-yl hydrazine dihydrochloride can be prepared through various routes, including cyclocondensation reactions and ring-closing metathesis. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for research and industrial applications.

The dihydrochloride salt form of this compound is particularly advantageous for handling and storage due to its increased solubility in polar solvents. This property is essential for its use in solution-based reactions and formulations.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 6-Oxaspiro[4.5]decan-9-yl hydrazine dihydrochloride. These studies have revealed that the compound exhibits significant antioxidant activity, making it a potential candidate for use in nutraceuticals and skincare products.

In conclusion, 6-Oxaspiro[4.5]decan-9-yl hydrazine dihydrochloride, with its unique spiro structure and functional groups, represents a promising molecule with diverse applications across multiple disciplines. As research continues to uncover its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.